molecular formula C12H13NS B8417542 2,6-Dimethyl-4methylthioquinoline

2,6-Dimethyl-4methylthioquinoline

Cat. No. B8417542
M. Wt: 203.31 g/mol
InChI Key: FYIJBBDTXSVERJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,6-Dimethyl-4methylthioquinoline is a useful research compound. Its molecular formula is C12H13NS and its molecular weight is 203.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,6-Dimethyl-4methylthioquinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,6-Dimethyl-4methylthioquinoline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2,6-Dimethyl-4methylthioquinoline

Molecular Formula

C12H13NS

Molecular Weight

203.31 g/mol

IUPAC Name

2,6-dimethyl-4-methylsulfanylquinoline

InChI

InChI=1S/C12H13NS/c1-8-4-5-11-10(6-8)12(14-3)7-9(2)13-11/h4-7H,1-3H3

InChI Key

FYIJBBDTXSVERJ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C(N=C2C=C1)C)SC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-chloro-2,6-dimethylquinoline (0.5 g, prepared as described in Example 1), sodium thiomethoxide (0.55 g) and dry acetonitrile (20 ml) was heated to reflux under an atmosphere of argon for 15 hours. After cooling to laboratory temperature the mixture was poured into water (50 ml) and extracted with ethyl acetate (2×50 ml). The combined organic layers were dried over magnesium sulphate and evaporated to leave 2,6-dimethyl-4methylthioquinoline as a white solid (0.52 g) which was used without further purification.
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
0.55 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step Two

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